Cas no 1421441-17-9 (N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide)

• Product Name: N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide
• CAS No: 1421441-17-9
• MF: C₂₃H₂₀N₂O₃S
• MW: 404.481504440308
• CID: 5364232
• Update Time: 2025-10-29

N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
• N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

• Inchi： 1S/C23H20N2O3S/c26-22-14-28-13-21(25(22)12-18-5-3-9-29-18)23(27)24-17-7-8-20-16(11-17)10-15-4-1-2-6-19(15)20/h1-9,11,21H,10,12-14H2,(H,24,27)
• InChI Key： UMIIHHSOHOLXGH-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2SC=CC=2)C1C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)=O

Additional information on N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1421441-17-9, commonly referred to as N-(9H-fluoren-2-yl)-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a fluorenyl group, a morpholine ring, and a thiophene moiety. The integration of these functional groups imparts distinctive electronic and structural properties, making it a subject of interest for researchers exploring advanced materials and drug delivery systems.

Recent studies have highlighted the potential of N-(9H-fluoren-2-yl)-5-oxo... in the development of novel pharmaceutical agents. The fluorenyl group, known for its rigid and planar structure, enhances the molecule's stability and bioavailability. Meanwhile, the morpholine ring contributes to hydrogen bonding capabilities, which are crucial for drug-target interactions. The thiophene moiety further adds electronic versatility, enabling the compound to participate in various chemical reactions and interactions.

One of the most promising applications of this compound lies in its role as a precursor in the synthesis of advanced polymers. Researchers have demonstrated that N-(9H-fluoren... can be effectively utilized in the creation of high-performance polymers with tailored properties such as improved thermal stability and mechanical strength. These polymers hold potential applications in electronics, aerospace, and biomedical devices.

Moreover, the compound's ability to form self-assembled monolayers (SAMs) has opened new avenues in surface chemistry. SAMs derived from N-(9H-fluoren... exhibit excellent adhesion properties and can be employed in the fabrication of sensors and nanodevices. This capability underscores the compound's versatility across multiple disciplines.

In terms of synthesis, N-(9H-fluoren... is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been shown to significantly enhance reaction efficiency and yield high-purity products. This methodological advancement is particularly relevant for large-scale production in industrial settings.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of N-(9H-fluoren... Quantum mechanical calculations reveal that the molecule exhibits favorable electronic communication between its functional groups, which is essential for its performance in various applications. These findings have been corroborated by experimental studies using techniques such as UV-vis spectroscopy and cyclic voltammetry.

The integration of N-(9H-fluoren... into drug delivery systems has been another area of active research. Its amphiphilic nature allows it to form nanoparticles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Preliminary in vitro studies indicate that these nanoparticles exhibit minimal cytotoxicity, making them promising candidates for targeted drug delivery.

In conclusion, N-(9H-fluoren... represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure enables it to serve as a building block for advanced materials, pharmaceutical agents, and nanotechnology applications. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly significant role in both academic and industrial settings.